Cas no 1351234-12-2 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine
• CAS No: 1351234-12-2
• MF: C₁₂H₁₆BF₃N₂O₃
• MW: 304.073253631592
• MDL: MFCD18311855
• CID: 4586491
• PubChem ID: 53216765
• Update Time: 2025-11-07

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethoxy)pyrimidine-5-boronic acid, pinacol ester
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine
• Pyrimidine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)-
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine
• CS-0176173
• 1351234-12-2
• BS-26530
• BEC23412
• Z2049768680
• UUQOITROLSGZDD-UHFFFAOYSA-N
• G64304
• EN300-7374957
• 2-(2,2,2-trifluoroethoxy)pyrimidine-5-boronic acid pinacol ester
• SB58634
• F2147-4722
• MFCD18311855
• AKOS026717291

• MDL： MFCD18311855
• Inchi： 1S/C12H16BF3N2O3/c1-10(2)11(3,4)21-13(20-10)8-5-17-9(18-6-8)19-7-12(14,15)16/h5-6H,7H2,1-4H3
• InChI Key： UUQOITROLSGZDD-UHFFFAOYSA-N
• SMILES： C1(OCC(F)(F)F)=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 304.1206070g/mol
• Monoisotopic Mass: 304.1206070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine

Recent Advances in the Application of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine (CAS: 1351234-12-2) in Chemical Biology and Drug Discovery

The compound 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine (CAS: 1351234-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This boronic ester-functionalized pyrimidine derivative has been explored as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and boron-containing therapeutics. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds relevant to medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a versatile building block for the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 1351234-12-2 to introduce the crucial boronic ester moiety, which facilitated subsequent coupling reactions with various aryl halides. The resulting compounds showed promising activity against BTK, with IC50 values in the low nanomolar range, suggesting potential applications in the treatment of B-cell malignancies and autoimmune disorders.

In the realm of targeted protein degradation, recent work has explored the incorporation of 1351234-12-2 into proteolysis-targeting chimera (PROTAC) molecules. The compound's boronic ester group serves as an effective handle for conjugation with E3 ligase ligands, while the pyrimidine core provides optimal spacing and orientation for target engagement. A 2024 Nature Chemical Biology publication reported the development of novel PROTACs using this building block, demonstrating efficient degradation of several clinically relevant protein targets with improved pharmacokinetic properties compared to traditional inhibitors.

The trifluoroethoxy substituent in 1351234-12-2 has been shown to confer favorable metabolic stability and membrane permeability, addressing common challenges in drug development. Recent pharmacokinetic studies in preclinical models revealed that derivatives containing this moiety exhibit enhanced oral bioavailability and prolonged half-lives compared to their non-fluorinated counterparts. These findings, published in a 2023 issue of Drug Metabolism and Disposition, suggest that 1351234-12-2 and its derivatives may offer significant advantages for the development of orally administered therapeutics.

Emerging applications in boron neutron capture therapy (BNCT) have also been reported for compounds derived from 1351234-12-2. The high boron content and favorable tumor-targeting properties of these molecules make them attractive candidates for this emerging cancer treatment modality. A recent study in the European Journal of Medicinal Chemistry (2024) described the synthesis and evaluation of tumor-specific delivery systems incorporating this boronic ester pyrimidine, demonstrating selective accumulation in cancer cells and efficient neutron capture properties.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to 1351234-12-2. A 2024 Organic Process Research & Development publication detailed an improved synthetic protocol that reduces the number of steps from six to three while maintaining high yield and purity. This development is particularly significant for potential industrial-scale production, as it addresses previous challenges related to cost and scalability that limited broader application of this valuable intermediate.

In conclusion, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyrimidine (1351234-12-2) represents a versatile and increasingly important building block in modern drug discovery. Its applications span multiple therapeutic areas and technological approaches, from small molecule inhibitors to targeted protein degraders and BNCT agents. The recent research highlighted in this brief demonstrates the compound's growing significance in addressing current challenges in medicinal chemistry and underscores its potential to contribute to the development of next-generation therapeutics.